ethyl 5-[({[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-1-phenyl-1H-pyrazole-4-carboxylate
ethyl 5-[({[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-1-phenyl-1H-pyrazole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0855825
InChI:
InChI=1S/C23H22N6O4S/c1-3-12-28-21(18-11-8-13-33-18)26-27-23(28)34-15-19(30)25-20-17(22(31)32-4-2)14-24-29(20)16-9-6-5-7-10-16/h3,5-11,13-14H,1,4,12,15H2,2H3,(H,25,30)
SMILES:
CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)CSC3=NN=C(N3CC=C)C4=CC=CO4
Molecular Formula:
C23H22N6O4S
Molecular Weight:
478.5 g/mol
ethyl 5-[({[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-1-phenyl-1H-pyrazole-4-carboxylate
CAS No.:
Cat. No.: VC0855825
Molecular Formula: C23H22N6O4S
Molecular Weight: 478.5 g/mol
* For research use only. Not for human or veterinary use.
![ethyl 5-[({[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-1-phenyl-1H-pyrazole-4-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H22N6O4S |
|---|---|
| Molecular Weight | 478.5 g/mol |
| IUPAC Name | ethyl 5-[[2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-1-phenylpyrazole-4-carboxylate |
| Standard InChI | InChI=1S/C23H22N6O4S/c1-3-12-28-21(18-11-8-13-33-18)26-27-23(28)34-15-19(30)25-20-17(22(31)32-4-2)14-24-29(20)16-9-6-5-7-10-16/h3,5-11,13-14H,1,4,12,15H2,2H3,(H,25,30) |
| Standard InChI Key | OENHCXQELRJGMH-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)CSC3=NN=C(N3CC=C)C4=CC=CO4 |
| Canonical SMILES | CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)CSC3=NN=C(N3CC=C)C4=CC=CO4 |
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